Cas no 1203156-00-6 (1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea)

• Product Name: 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea
• CAS No: 1203156-00-6
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 6348980
• PubChem ID: 30372550
• Update Time: 2025-10-29

1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea
• VU0646657-1
• 1203156-00-6
• 1-(1,3-benzodioxol-5-yl)-3-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)urea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• F5532-0115
• AKOS024512780

• Inchi： 1S/C24H21N3O4/c28-23(17-5-2-1-3-6-17)27-12-4-7-16-8-9-18(13-20(16)27)25-24(29)26-19-10-11-21-22(14-19)31-15-30-21/h1-3,5-6,8-11,13-14H,4,7,12,15H2,(H2,25,26,29)
• InChI Key： BPAHUKLNRRYUHL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C=CC=2CCC1)NC(NC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea

Introduction to 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea (CAS No: 1203156-00-6)

1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea, identified by its CAS number 1203156-00-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of two distinct pharmacophoric units: a benzoylated tetrahydroquinoline scaffold and a 2H-1,3-benzodioxol moiety linked via a urea functional group. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The tetrahydroquinoline core is well-documented for its versatility in medicinal chemistry. It is often found in bioactive natural products and synthetic molecules exhibiting diverse pharmacological activities. For instance, derivatives of tetrahydroquinoline have shown potential in the treatment of neurological disorders, cancer, and infectious diseases. The introduction of a benzoyl group at the 1-position of the tetrahydroquinoline ring not only enhances the lipophilicity of the molecule but also introduces additional hydrogen bonding capabilities, which can be critical for binding to biological targets. This modification has been strategically employed to improve solubility and metabolic stability while maintaining or enhancing biological activity.

Complementing the tetrahydroquinoline moiety is the 2H-1,3-benzodioxol (also known as dihydroxybenzofuran) component. This aromatic heterocycle is another pharmacophore frequently encountered in drug molecules due to its ability to engage in multiple non-covalent interactions with biological targets. The presence of two hydroxyl groups allows for hydrogen bonding and π-stacking interactions, which are essential for high-affinity binding. In particular, benzodioxol derivatives have been explored for their potential in anti-inflammatory, analgesic, and antimicrobial applications. The integration of this moiety into 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea suggests a rational design aimed at maximizing pharmacological efficacy by combining the advantages of both structural fragments.

The central urea linkage in this compound serves multiple purposes. Chemically, ureas can act as hydrogen bond donors and acceptors, facilitating interactions with protein targets. Functionally, they are often used to link different pharmacophores together to enhance overall binding affinity and selectivity. In the context of 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea, the urea group provides a stable bridge between the tetrahydroquinoline and benzodioxol units while allowing for conformational flexibility that may be beneficial for binding to biological targets. This design approach aligns with modern drug discovery trends that emphasize structure-based optimization and polypharmacophoric design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of complex molecules like 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-yl)urea with biological targets such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against various therapeutic targets relevant to diseases such as cancer and inflammation. For example, computational docking studies have indicated potential binding to kinases and other enzymes involved in signal transduction pathways. Such insights are crucial for guiding experimental efforts aimed at validating these predictions through biochemical assays and in vitro testing.

In parallel with computational studies, 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2H-1,3-benzodioxol-5-y]urea has also been explored through experimental approaches designed to assess its biological activity. Preliminary assays have shown promising results in modulating key cellular processes relevant to disease pathogenesis. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzyme families implicated in cancer progression. Additionally, its interaction with cellular receptors has been investigated using cell-based assays, which have provided insights into its potential mechanisms of action.

The synthesis of CAS No: 1203156-00 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group modifications such as benzoylation and hydroxymethylation. Advances in synthetic methodologies have enabled more efficient production routes, reducing both cost and environmental impact while maintaining high chemical integrity throughout the process.

The pharmaceutical industry continues to invest heavily in exploring novel molecular architectures like those represented by 1203156-cas no 1203156 00 6 because they offer opportunities for developing next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments. The combination of structural features from different pharmacophores allows for tailored interactions with biological targets, potentially leading to more selective drugs that minimize off-target effects.

Future research directions may include further exploration of analogs derived from (benzoyl-substituted tetrahydroquinoline) (CAS No: 1203156 -00) by modifying either or both pharmacophoric units or exploring different linker structures such as amides or esters instead of ureas. Additionally, investigation into prodrug formulations could enhance bioavailability, allowing for improved delivery systems tailored to specific therapeutic needs.

In conclusion, (CAS no: 1203156 -00) stands out as an intriguing compound with significant potential applications across multiple therapeutic areas due primarily to its unique structural composition consisting of benzoylated tetrahydroquinoline, (dihydroxybenzofuran),(and urea linkage). Its development represents yet another example where rational molecular design combined with modern synthetic techniques can yield promising candidates for further medicinal chemistry optimization toward clinical use).